Cas no 61314-61-2 (Bicyclo[3.1.1]heptane, 1-bromo-2,3,6,6-tetramethyl-)

• Product Name: Bicyclo[3.1.1]heptane, 1-bromo-2,3,6,6-tetramethyl-
• CAS No: 61314-61-2
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 484481
• PubChem ID: 71396979
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptane, 1-bromo-2,3,6,6-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane, 1-bromo-2,3,6,6-tetramethyl-
• 5-bromo-3,4,6,6-tetramethylbicyclo[3.1.1]heptane
• 1-Bromo-2,3,6,6-tetramethylbicyclo[3.1.1]heptane
• 61314-61-2
• DTXSID30818498

• Inchi： 1S/C11H19Br/c1-7-5-9-6-11(12,8(7)2)10(9,3)4/h7-9H,5-6H2,1-4H3
• InChI Key： BREMNTCNMDADQU-UHFFFAOYSA-N
• SMILES： BrC12C(C)C(C)CC(C1)C2(C)C

Computed Properties

• Exact Mass: 230.06707
• Monoisotopic Mass: 230.06701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0